84-78-6

Butyl octyl phthalate

In Stock

• CAS RN:
• 84-78-6

• Formula:
• C20H30O4

• InChI:
• InChI=1S/C20H30O4/c1-3-5-7-8-9-12-16-24-20(22)18-14-11-10-13-17(18)19(21)23-15-6-4-2/h10-11,13-14H,3-9,12,15-16H2,1-2H3

• InChIKey:
• MURWRBWZIMXKGC-UHFFFAOYSA-N

• Butyl octyl phthalate is a natural product found in Scorzonera laciniata, Eleutherococcus sessiliflorus, and Polyscias bracteata with data available.

3-Hydroxykynurenine

In Stock

• CAS RN:
• 484-78-6

• Formula:
• C10H12N2O4

• InChI:
• InChI=1S/C10H12N2O4/c11-6(10(15)16)4-8(14)5-2-1-3-7(13)9(5)12/h1-3,6,13H,4,11-12H2,(H,15,16)

• InChIKey:
• VCKPUUFAIGNJHC-UHFFFAOYSA-N

• 3-hydroxy-DL-Kynurenine is an active metabolite of tryptophan. It inhibits yeast and rat liver aldehyde dehydrogenase by 97 and 69%, respectively, when used at a concentration of 100 μM. 3-hydroxy-DL-Kynurenine is active against methicillin-resistant S. aureus (MRSA), S. epidermidis, vancomycin-resistant E. faecalis (VRE), E. coli, multidrug-resistant P. aeruginosa (MDRP), and C. albicans (IC50s = 31.2, 39.2, 57.6, 24, 25.6, and 137.6 μg/ml, respectively). It increases intracellular NAD+ levels and extracellular lactate dehydrogenase (LDH) activity in human neurons and astrocytes in a concentration-dependent manner.
  3-hydroxykynurenine is a hydroxykynurenine that is kynurenine substituted by a hydroxy group at position 3. It has a role as a human metabolite.
  Hydroxykynurenine, also known as oh-kynurenine, belongs to the class of organic compounds known as alkyl-phenyl...

N,O-Bis(trifluoroacetyl)hydroxylamine

In Stock

• CAS RN:
• 684-78-6

• Formula:
• C4HF6NO3

• InChI:
• InChI=1S/C4HF6NO3/c5-3(6,7)1(12)11-14-2(13)4(8,9)10/h(H,11,12)

• InChIKey:
• CYSAMXITKBXZOP-UHFFFAOYSA-N

• N,O-Bis(trifluoroacetyl)hydroxylamine, also known as N,O-Bis(trifluoroacetyl)hydroxylamine, is a useful research compound. Its molecular formula is C4HF6NO3 and its molecular weight is 225.05 g/mol. The purity is usually 95%.

8-Hydroxy-delta(9)-tetrahydrocannabinol

• CAS RN:
• 34984-78-6

• Formula:
• C21H30O3

• InChI:
• InChI=1S/C21H30O3/c1-5-6-7-8-14-10-18(23)20-15-9-13(2)17(22)12-16(15)21(3,4)24-19(20)11-14/h9-11,15-17,22-23H,5-8,12H2,1-4H3/t15-,16-,17-/m1/s1

• InChIKey:
• INKUWBOHCFHXTJ-BRWVUGGUSA-N

• 8-Hydroxy-delta(9)-tetrahydrocannabinol is a natural product found in Cannabis sativa with data available.

Didesmethylsibutramine hydrochloride

In Stock

• CAS RN:
• 84484-78-6

• Formula:
• C15H23Cl2N

• InChI:
• InChI=1S/C15H22ClN.ClH/c1-11(2)10-14(17)15(8-3-9-15)12-4-6-13(16)7-5-12;/h4-7,11,14H,3,8-10,17H2,1-2H3;1H

• InChIKey:
• KHRVYINTXCWNRF-UHFFFAOYSA-N

• Didesmethylsibutramine hydrochloride, also known as Didesmethylsibutramine hydrochloride, is a useful research compound. Its molecular formula is C15H23Cl2N and its molecular weight is 288.3 g/mol. The purity is usually 95%.

4'-Aminooctanophenone

In Stock

• CAS RN:
• 63884-78-6

• Formula:
• C14H21NO

• InChI:
• InChI=1S/C14H21NO/c1-2-3-4-5-6-7-14(16)12-8-10-13(15)11-9-12/h8-11H,2-7,15H2,1H3

• InChIKey:
• IMQPGJKTCYTPEI-UHFFFAOYSA-N

• 4'-Aminooctanophenone, also known as 4'-Aminooctanophenone, is a useful research compound. Its molecular formula is C14H21NO and its molecular weight is 219.32 g/mol. The purity is usually 95%.

1-[(2,2-Dimethoxyethyl)sulfanyl]-4-iodobenzene

• CAS RN:
• 864684-78-6

• Formula:
• C10H13IO2S

• InChI:
• InChI=1S/C10H13IO2S/c1-12-10(13-2)7-14-9-5-3-8(11)4-6-9/h3-6,10H,7H2,1-2H3

• InChIKey:
• DSKKURRDQNPUKN-UHFFFAOYSA-N

• 1-[(2,2-Dimethoxyethyl)sulfanyl]-4-iodobenzene is a useful research compound. Its molecular formula is C10H13IO2S and its molecular weight is 324.18 g/mol. The purity is usually 95%.

N-(2,4-dimethylphenyl)-2-hydrazinyl-5-nitrobenzene-1-sulfonamide

In Stock

• CAS RN:
• 327084-78-6

• Formula:
• C14H16N4O4S

• InChI:
• InChI=1S/C14H16N4O4S/c1-9-3-5-12(10(2)7-9)17-23(21,22)14-8-11(18(19)20)4-6-13(14)16-15/h3-8,16-17H,15H2,1-2H3

• InChIKey:
• UXHOQEZGADFDAR-UHFFFAOYSA-N

• N-(2,4-dimethylphenyl)-2-hydrazinyl-5-nitrobenzene-1-sulfonamide is a useful research compound. Its molecular formula is C14H16N4O4S and its molecular weight is 336.37. The purity is usually 95%.

5-Bromo-2-ethoxynicotinic acid

In Stock

• CAS RN:
• 393184-78-6

• Formula:
• C8H8BrNO3

• InChI:
• InChI=1S/C8H8BrNO3/c1-2-13-7-6(8(11)12)3-5(9)4-10-7/h3-4H,2H2,1H3,(H,11,12)

• InChIKey:
• WWLDXHCDXKRRTC-UHFFFAOYSA-N

• 5-Bromo-2-ethoxynicotinic acid is a useful research compound. Its molecular formula is C8H8BrNO3 and its molecular weight is 246.06 g/mol. The purity is usually 95%.

3-(4-bromophenyl)-7-hydroxy-2-methyl-8-(piperidin-1-ylmethyl)-4H-chromen-4-one

In Stock

• CAS RN:
• 848684-78-6

• Formula:
• C22H22BrNO3

• InChI:
• InChI=1S/C22H22BrNO3/c1-14-20(15-5-7-16(23)8-6-15)21(26)17-9-10-19(25)18(22(17)27-14)13-24-11-3-2-4-12-24/h5-10,25H,2-4,11-13H2,1H3

• InChIKey:
• MKWUXXVIKFHKLC-UHFFFAOYSA-N

• 3-(4-bromophenyl)-7-hydroxy-2-methyl-8-(piperidin-1-ylmethyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C22H22BrNO3 and its molecular weight is 428.326. The purity is usually 95%.

(2-Iodo-4,5-dimethylphenyl)methanol

In Stock

• CAS RN:
• 851384-78-6

• Formula:
• C9H11IO

• InChI:
• InChI=1S/C9H11IO/c1-6-3-8(5-11)9(10)4-7(6)2/h3-4,11H,5H2,1-2H3

• InChIKey:
• OZONDJBVFLGNJH-UHFFFAOYSA-N

• (2-Iodo-4,5-dimethylphenyl)methanol is a useful research compound. Its molecular formula is C9H11IO and its molecular weight is 262.09. The purity is usually 95%.

N-(3,4-dimethylphenyl)-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

In Stock

• CAS RN:
• 958584-78-6

• Formula:
• C20H21N3O4

• InChI:
• InChI=1S/C20H21N3O4/c1-12-4-6-15(10-13(12)2)21-18(24)14-5-7-16-17(11-14)22-20(26)23(19(16)25)8-9-27-3/h4-7,10-11H,8-9H2,1-3H3,(H,21,24)(H,22,26)

• InChIKey:
• SCHGCTHHVOICMV-UHFFFAOYSA-N

• N-(3,4-dimethylphenyl)-3-(2-methoxyethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C20H21N3O4 and its molecular weight is 367.405. The purity is usually 95%.

2-Chloro-4-undecanoylpyridine

In Stock

• CAS RN:
• 898784-78-6

• Formula:
• C16H24ClNO

• InChI:
• InChI=1S/C16H24ClNO/c1-2-3-4-5-6-7-8-9-10-15(19)14-11-12-18-16(17)13-14/h11-13H,2-10H2,1H3

• InChIKey:
• HWRWBLNDDNSYSP-UHFFFAOYSA-N

• 2-Chloro-4-undecanoylpyridine is a useful research compound. Its molecular formula is C16H24ClNO and its molecular weight is 281.82 g/mol. The purity is usually 95%.

2-Dimethylaminomethyl-4,5-difluoro-phenol

In Stock

• CAS RN:
• 704884-78-6

• Formula:
• C9H11F2NO

• InChI:
• InChI=1S/C9H11F2NO/c1-12(2)5-6-3-7(10)8(11)4-9(6)13/h3-4,13H,5H2,1-2H3

• InChIKey:
• VVNLJNPGCNVLMC-UHFFFAOYSA-N

• 2-Dimethylaminomethyl-4,5-difluoro-phenol is a useful research compound. Its molecular formula is C9H11F2NO and its molecular weight is 187.19 g/mol. The purity is usually 95%.

Radezolid

In Stock

• CAS RN:
• 869884-78-6

• Formula:
• C22H23FN6O3

• InChI:
• InChI=1S/C22H23FN6O3/c1-14(30)25-12-19-13-29(22(31)32-19)18-6-7-20(21(23)8-18)16-4-2-15(3-5-16)9-24-10-17-11-26-28-27-17/h2-8,11,19,24H,9-10,12-13H2,1H3,(H,25,30)(H,26,27,28)/t19-/m0/s1

• InChIKey:
• BTTNOGHPGJANSW-IBGZPJMESA-N

• Radezolid is an oxazolidinone antibiotic and a derivative of linezolid. It is active against a variety of bacterial clinical isolates, including strains of methicillin-sensitive and -resistant S. aureus, vancomycin-sensitive and -resistant E. faecalis and E. faecium, and linezolid-resistant S. aureus, S. epidermidis, E. faecalis, E. faecium, and S. pneumoniae (MICs = ≤0.25-64 µg/ml). Radezolid is also active against L. monocytogenes, S. aureus, L. pneumophila, and S. epidermidis in THP-1 macrophages (EC50s = 0.62, 0.63, 8.45, and 2.99 mg/L, respectively). It inhibits protein translation in isolated wild-type and linezolid-resistant S. aureus 70S ribosomes but not rabbit reticulocyte lysates (IC50s = 0.02, 0.03, and >2 µM, respectively). Radezolid is efficacious in a mouse model of S. pneumoniae-induced peritonitis with a 50% protective dose (PD50) value of 1.3 mg/kg per d...

5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid

In Stock

• CAS RN:
• 1488184-78-6

• Formula:
• C8H6N2O2S

• 5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid is a useful research compound. Its molecular formula is C8H6N2O2S and its molecular weight is 194.2. The purity is usually 95%.

2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)-N-(2-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 1006784-78-6

• Formula:
• C22H25N5O3

• InChI:
• InChI=1S/C22H25N5O3/c1-14-12-15(2)27(25-14)22-24-17-9-5-4-8-16(17)21(29)26(22)13-20(28)23-18-10-6-7-11-19(18)30-3/h6-7,10-12H,4-5,8-9,13H2,1-3H3,(H,23,28)

• InChIKey:
• FZZZADYJXGCRGV-UHFFFAOYSA-N

• 2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H25N5O3 and its molecular weight is 407.474. The purity is usually 95%.

(2-Chloro-4-fluorophenyl)(4-(thiazol-2-yloxy)-[1,4'-bipiperidin]-1'-yl)methanone

In Stock

• CAS RN:
• 1705184-78-6

• Formula:
• C20H23ClFN3O2S

• InChI:
• InChI=1S/C20H23ClFN3O2S/c21-18-13-14(22)1-2-17(18)19(26)25-8-3-15(4-9-25)24-10-5-16(6-11-24)27-20-23-7-12-28-20/h1-2,7,12-13,15-16H,3-6,8-11H2

• InChIKey:
• XAVBTSFOEAWWCL-UHFFFAOYSA-N

• (2-Chloro-4-fluorophenyl)(4-(thiazol-2-yloxy)-[1,4'-bipiperidin]-1'-yl)methanone is a useful research compound. Its molecular formula is C20H23ClFN3O2S and its molecular weight is 423.93. The purity is usually 95%.

2-(1H-benzo[d]imidazol-1-yl)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone

In Stock

• CAS RN:
• 1705784-78-6

• Formula:
• C17H21N3O3S

• InChI:
• InChI=1S/C17H21N3O3S/c1-24(22,23)14-8-12-6-7-13(9-14)20(12)17(21)10-19-11-18-15-4-2-3-5-16(15)19/h2-5,11-14H,6-10H2,1H3

• InChIKey:
• QUSZWPOTPOZNRY-UHFFFAOYSA-N

• 2-(1H-benzo[d]imidazol-1-yl)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone is a useful research compound. Its molecular formula is C17H21N3O3S and its molecular weight is 347.43. The purity is usually 95%.

5-Chloro-2-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyrimidine

Usually In Stock

• CAS RN:
• 2379984-78-6

• Formula:
• C16H16ClF3N4O

• InChI:
• InChI=1S/C16H16ClF3N4O/c17-12-7-22-15(23-8-12)24-6-2-3-11(9-24)10-25-14-13(16(18,19)20)4-1-5-21-14/h1,4-5,7-8,11H,2-3,6,9-10H2

• InChIKey:
• NWJLUKZYSJENMZ-UHFFFAOYSA-N

• 5-Chloro-2-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C16H16ClF3N4O and its molecular weight is 372.78. The purity is usually 95%.

2-chloro-3-(3-fluoro-4-hydroxyphenyl)-6-[(E)-hydroxyiminomethyl]phenol

In Stock

• CAS RN:
• 1111084-78-6

• Formula:
• C13H9ClFNO3

• InChI:
• InChI=1S/C13H9ClFNO3/c14-12-9(3-1-8(6-16-19)13(12)18)7-2-4-11(17)10(15)5-7/h1-6,17-19H/b16-6+

• InChIKey:
• IEBJACOMZQEPOY-SOFGYWHQSA-N

• Potent and selective ERβ receptor agonist (Ki = 7.1 nM, EC50 = 4.8 nM). Displays 62-fold selectivity over ERα.

1-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-2-methyl-propylamine

• CAS RN:
• 84-78-6; 847837-46-1; 847902-56-1

• Formula:
• C13H19NO2

• InChI:
• InChI=1S/C13H19NO2/c1-9(2)13(14)10-4-5-11-12(8-10)16-7-3-6-15-11/h4-5,8-9,13H,3,6-7,14H2,1-2H3

• InChIKey:
• DTYBGRRLUKEBOY-UHFFFAOYSA-N

• 1-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-2-methyl-propylamine is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.3. The purity is usually 95%.